Cas no 1354024-76-2 ((S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one
• CAS No: 1354024-76-2
• MF: C₁₉H₃₁N₃O
• MW: 317.468944787979
• CID: 2158760
• Update Time: 2025-06-07

(S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one
• (S)-2-Amino-1-{3-[(benzylethylamino)methyl]pyrrolidin-1-yl}-3-methyl-butan-1-one
• (2S)-2-Amino-1-(3-((benzyl(ethyl)amino)methyl)pyrrolidin-1-yl)-3-methylbutan-1-one
• AM97000
• (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one

• Inchi： 1S/C19H31N3O/c1-4-21(12-16-8-6-5-7-9-16)13-17-10-11-22(14-17)19(23)18(20)15(2)3/h5-9,15,17-18H,4,10-14,20H2,1-3H3/t17?,18-/m0/s1
• InChI Key： QJEGCWHYPAAKGS-ZVAWYAOSSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CN(CC)CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 366
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one

Introduction to (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one (CAS No. 1354024-76-2)

The compound (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one, identified by the CAS number 1354024-76-2, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of amino ketones and features a pyrrolidine ring, which is a five-membered saturated heterocyclic ring containing one nitrogen atom. The molecule's structure is characterized by its amino group, methyl substituents, and a benzyl ethyl amine moiety, all of which contribute to its unique chemical properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds like this one in drug discovery. The pyrrolidine ring is a common feature in many bioactive molecules, often contributing to improved pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of the benzyl ethyl amine group suggests potential interactions with various biological targets, including enzymes, receptors, or ion channels, making this compound a promising candidate for further investigation in therapeutic applications.

One of the key areas of interest for this compound is its potential role in modulating neurodegenerative diseases. Recent studies have demonstrated that certain amino ketones can influence pathways associated with Alzheimer's disease and Parkinson's disease by affecting neurotransmitter systems or reducing oxidative stress. The stereochemistry at the (S) configuration may play a critical role in determining the compound's efficacy and selectivity for specific biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, reductions, and amide formations. The use of chiral catalysts or resolution techniques ensures the correct stereochemistry at the (S) center, which is essential for maintaining the desired biological activity. Researchers have also explored various optimization strategies to enhance the yield and purity of this compound during synthesis.

The pharmacokinetic profile of this compound has been studied in preclinical models, revealing favorable absorption characteristics and moderate clearance rates. These properties suggest that it may have suitable bioavailability for oral administration, which is a critical factor in drug development. Additionally, preliminary toxicity studies indicate that the compound exhibits low acute toxicity at therapeutic doses, further supporting its potential as a drug candidate.

Another area of active research involves understanding the mechanism of action of this compound at the molecular level. Studies using computational modeling and in vitro assays have provided insights into its binding affinity for various protein targets. For instance, it has shown promise as an inhibitor of certain kinases involved in inflammation and cancer progression. This dual functionality—combining neuroprotective effects with anti-inflammatory properties—makes it a versatile candidate for addressing multifactorial diseases.

Moreover, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. Techniques such as microwave-assisted synthesis and enzymatic catalysis not only reduce reaction times but also minimize environmental impact by lowering energy consumption and waste generation.

In conclusion, (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one represents a compelling example of how structural complexity can translate into diverse biological activities. With ongoing research focusing on its pharmacological profile and mechanism of action, this compound holds significant promise for advancing therapeutic interventions across multiple disease areas.